Cas no 221006-66-2 (3-Phenoxyphenylboronic Acid)

• Product Name: 3-Phenoxyphenylboronic Acid
• CAS No: 221006-66-2
• MF: C₁₂H₁₁BO₃
• MW: 214.024943590164
• MDL: MFCD07780272
• CID: 828774
• PubChem ID: 10130574
• Update Time: 2025-04-19

3-Phenoxyphenylboronic Acid Chemical and Physical Properties

Names and Identifiers

• (3-Phenoxyphenyl)boronic acid
• 3-Phenoxybenzeneboronic acid
• 3-Phenoxyphenylboronic acid
• Boronic acid, B-(3-phenoxyphenyl)-
• LOPQWMNOCSRRSR-UHFFFAOYSA-N
• DB-004830
• MS-20065
• MFCD07780272
• SCHEMBL257834
• BBL100701
• 221006-66-2
• 3-Phenoxybenzeneboronic acid, AldrichCPR
• Boronic acid, (3-phenoxyphenyl)-
• (3-phenoxyphenyl)boronicAcid
• EN300-7370405
• Z2044751387
• AKOS005255200
• D97546
• CS-0174529
• SY256389
• STL554495
• WIA00666
• DTXSID10436018
• J-513026
• 3-Phenoxyphenylboronic Acid

• MDL： MFCD07780272
• Inchi： 1S/C12H11BO3/c14-13(15)10-5-4-8-12(9-10)16-11-6-2-1-3-7-11/h1-9,14-15H
• InChI Key： LOPQWMNOCSRRSR-UHFFFAOYSA-N
• SMILES： O(C1C=CC=CC=1)C1=CC=CC(B(O)O)=C1

Computed Properties

• Exact Mass: 214.08000
• Monoisotopic Mass: 214.0801244g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 204
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 49.7Ų

Experimental Properties

• Melting Point: 138-143℃
• Solubility: Slightly soluble.
• PSA: 49.69000
• LogP: 1.15870

3-Phenoxyphenylboronic Acid Security Information

• Hazard Category Code： 22
• Hazardous Material Identification：
• HazardClass：IRRITANT